SNT-207858 free base

• Molecular Formula: C32H43Cl2N5O3
• Molecular Weight: 616.6 g/mol
• InChI: InChI=1S/C32H43Cl2N5O3/c1-2-26(37-14-3-4-15-37)22-42-29-8-7-13-35-30(29)23-11-18-38(19-12-23)31(40)28(36-32(41)39-16-5-6-17-39)20-24-9-10-25(33)21-27(24)34/h7-10,13,21,23,26,28H,2-6,11-12,14-20,22H2,1H3,(H,36,41)
• InChIKey: GNSVFEJLUPMLCZ-UHFFFAOYSA-N

SNT-207858 Free Base: A Non-Peptidic, Blood-Brain Barrier-Penetrant MC4 Receptor Antagonist for Cachexia Research Procurement

SNT-207858 free base (CAS 1104662-66-9) is a non-peptidic, orally active small-molecule antagonist of the melanocortin-4 receptor (MC4R) [1]. It was developed by Santhera Pharmaceuticals as part of a series of chemically unrelated MC4R antagonists designed to treat cancer cachexia [1]. The compound crosses the blood-brain barrier and has been demonstrated to increase food intake in healthy mice and to prevent tumor-induced weight loss, lean body mass loss, and fat mass loss in a C26 murine colon carcinoma cachexia model following repeated oral dosing [1]. The free base form (MW 616.62, C32H43Cl2N5O3) is distinct from the dihydrochloride salt (CAS 1104080-42-3, MW 689.54) and is the preferred research form for solubility and formulation flexibility .

• [1] Weyermann P, Dallmann R, Magyar J, Anklin C, Hufschmid M, Dubach-Powell J, et al. Orally available selective melanocortin-4 receptor antagonists stimulate food intake and reduce cancer-induced cachexia in mice. PLoS One. 2009;4(3):e4774. doi:10.1371/journal.pone.0004774. PMID:19295909. View Source

Why MC4R Antagonists Are Not Interchangeable: Critical Differentiation Dimensions for SNT-207858 Free Base Procurement

MC4R antagonists span multiple chemical classes—peptides, peptidomimetics, and non-peptidic small molecules—with profoundly different oral bioavailability, brain penetration, and selectivity profiles [1]. Simply substituting one MC4R antagonist for another based on receptor IC50 alone would be scientifically unsound, as demonstrated by the contrast between SNT-207858 (orally active, BBB-penetrant, 170-fold selective over MC3R) and peptide antagonists such as MCL0020 (not orally bioavailable, negligible MC1R/MC3R selectivity) or broad-spectrum agents such as TCMCB07 (MC3R IC50 = 0.59 nM, making it functionally an MC3R-preferring ligand) . Even within the same chemical series, the closest analog SNT207707 exhibits a ~2.8-fold higher MC4R binding affinity and a ~5.3-fold higher brain concentration at equivalent oral doses, meaning that dose-response relationships, brain exposure, and target engagement cannot be extrapolated between these two Santhera compounds without experimental recalibration [1]. The quantitative evidence in Section 3 establishes the specific parameters around which procurement decisions for SNT-207858 free base should be anchored.

• [1] Weyermann P, Dallmann R, Magyar J, Anklin C, Hufschmid M, Dubach-Powell J, et al. Orally available selective melanocortin-4 receptor antagonists stimulate food intake and reduce cancer-induced cachexia in mice. PLoS One. 2009;4(3):e4774. doi:10.1371/journal.pone.0004774. View Source

Quantitative Differentiator Evidence for SNT-207858 Free Base: Head-to-Head and Cross-Study Comparisons Against MC4R Antagonist Alternatives

MC4R Binding Affinity and Functional Antagonism: SNT-207858 Free Base vs. SNT207707, MCL0020, and PF-07258669

SNT-207858 free base binds to the MC4 receptor with an IC50 of 22 nM and inhibits MC4R function with an IC50 of 11 nM in a cAMP assay [1]. Compared to its closest in-class analog SNT207707 (binding IC50 = 8 nM, functional IC50 = 5 nM), SNT-207858 is approximately 2.8-fold less potent at the binding level and 2.2-fold less potent at the functional level [1]. Compared to the peptide antagonist MCL0020, SNT-207858 exhibits comparable MC4R binding potency (MCL0020 IC50 = 11.63 nM) but with the critical advantage of oral bioavailability and BBB penetration, which MCL0020 lacks . Compared to the more recently developed PF-07258669 (MC4R Ki = 0.46 nM, functional IC50 = 13 nM), SNT-207858 is substantially less potent in binding but its selectivity window versus MC3R (170-fold) and MC5R (40-fold) is established in a different selectivity range than PF-07258669 (hMC3R Ki = 340 nM ≈ 739-fold over Ki, hMC5R Ki = 840 nM ≈ 1826-fold over Ki), making each suitable for different experimental selectivity requirements .

Evidence Dimension	MC4R binding affinity (IC50) and functional antagonism in cAMP assay
Target Compound Data	MC4R binding IC50 = 22 nM; functional cAMP IC50 = 11 nM
Comparator Or Baseline	SNT207707: binding IC50 = 8 nM, functional IC50 = 5 nM; MCL0020: binding IC50 = 11.63 nM; PF-07258669: Ki = 0.46 nM, functional IC50 = 13 nM
Quantified Difference	SNT-207858 is 2.8-fold less potent than SNT207707 (binding), 2.2-fold less potent (function); 1.9-fold less potent than MCL0020 (binding); ~48-fold less potent than PF-07258669 (Ki-based comparison)
Conditions	Binding: competition assay on MC4R-expressing cell membranes; Function: cAMP inhibition assay in MC4R-expressing cells. All data from recombinant human MC4R unless otherwise noted.

Why This Matters

Procurement decisions cannot be based on 'MC4R antagonist' designation alone; the specific IC50 and selectivity values determine experimental dose ranges and off-target engagement, and SNT-207858 occupies a distinct potency-selectivity niche versus both older peptide and newer high-affinity antagonists.

• [1] Weyermann P, Dallmann R, Magyar J, Anklin C, Hufschmid M, Dubach-Powell J, et al. Orally available selective melanocortin-4 receptor antagonists stimulate food intake and reduce cancer-induced cachexia in mice. PLoS One. 2009;4(3):e4774. Table 1 and Results section. View Source

Oral Pharmacokinetics and Brain Penetration: SNT-207858 Free Base vs. SNT207707 and Non-BBB-Penetrant MC4R Antagonists

After a single oral dose of 60 mg/kg in CD-1 mice, SNT-207858 reached a plasma peak concentration (Cmax) of 1,520 nM with a plasma AUC0–6h of 4,405 nM·h and a brain peak concentration of 110 nM (brain AUC = 437 nM·h), yielding a brain-to-plasma AUC ratio of 0.10 [1]. This confirms BBB penetration but at a lower brain exposure than its closest analog SNT207707 (plasma Cmax = 1,960 nM, plasma AUC = 6,373 nM·h, brain Cmax = 580 nM, brain AUC = 2,307 nM·h, brain/plasma ratio = 0.36) — a 5.3-fold lower brain peak and 5.3-fold lower brain AUC [1]. By contrast, peptide MC4R antagonists such as MCL0020 and SHU9119 are not orally bioavailable and do not penetrate the BBB, requiring intracerebroventricular or parenteral administration for central target engagement . The orally active cyclic peptide TCMCB07 is reported as brain-penetrant but exhibits broad-spectrum MC receptor antagonism (MC3R IC50 = 0.59 nM, more potent than its MC4R IC50 = 13.58 nM), which confounds interpretation of centrally mediated effects .

Evidence Dimension	Oral pharmacokinetics and brain penetration in mice
Target Compound Data	SNT-207858: plasma Cmax = 1,520 nM, plasma AUC = 4,405 nM·h, brain Cmax = 110 nM, brain AUC = 437 nM·h, brain/plasma ratio = 0.10 (60 mg/kg p.o.)
Comparator Or Baseline	SNT207707: plasma Cmax = 1,960 nM, plasma AUC = 6,373 nM·h, brain Cmax = 580 nM, brain AUC = 2,307 nM·h, brain/plasma ratio = 0.36 (60 mg/kg p.o.); MCL0020: not orally bioavailable, no BBB penetration
Quantified Difference	SNT-207858 brain exposure is 5.3-fold lower than SNT207707; MCL0020 has no measurable oral brain exposure. SNT-207858 brain/plasma ratio (0.10) is 3.6-fold lower than SNT207707 (0.36).
Conditions	CD-1 male mice, single oral gavage dose of 60 mg/kg in 10% hydroxypropyl-β-cyclodextrin vehicle; n=3 per time point; plasma and brain sampled at 1, 3, and 6 h post-dose.

Why This Matters

For researchers studying central MC4R-mediated effects (e.g., appetite regulation, cachexia), BBB penetration is non-negotiable; SNT-207858 provides a selectable brain-exposure level distinct from SNT207707, enabling dose-response studies with different brain concentration ranges.

• [1] Weyermann P, Dallmann R, Magyar J, Anklin C, Hufschmid M, Dubach-Powell J, et al. Orally available selective melanocortin-4 receptor antagonists stimulate food intake and reduce cancer-induced cachexia in mice. PLoS One. 2009;4(3):e4774. Table 1 and Discussion. View Source

MC4R Subtype Selectivity: SNT-207858 Free Base 170-Fold MC3R and 40-Fold MC5R Discrimination vs. Broad-Spectrum MC4R Antagonists

SNT-207858 demonstrates a 170-fold binding selectivity for MC4R over MC3R and a 40-fold selectivity over MC5R [1]. This selectivity profile is distinct from the closest analog SNT207707 (>200-fold selectivity over both MC3R and MC5R), meaning SNT207707 provides a wider selectivity window [1]. Critically, the selectivity profile of SNT-207858 differs fundamentally from the cyclic peptide TCMCB07, which has an MC3R IC50 of 0.59 nM — making it 23-fold more potent at MC3R than at MC4R (IC50 = 13.58 nM) — thus TCMCB07 functionally behaves as a preferential MC3R antagonist rather than a selective MC4R tool . Similarly, MCL0020 shows moderate MC3R activity (IC50 = 1,115 nM) with a ~96-fold MC4R/MC3R selectivity ratio, comparable to SNT-207858 in magnitude but without oral or BBB competence . PF-07258669 achieves higher absolute selectivity ratios (MC4R/MC3R ≈ 739-fold, MC4R/MC5R ≈ 1,826-fold based on Ki), reflecting a different generation of MC4R antagonist .

Evidence Dimension	MC4R subtype selectivity (fold-selectivity over MC3R and MC5R)
Target Compound Data	SNT-207858: 170-fold selectivity vs. MC3R; 40-fold selectivity vs. MC5R
Comparator Or Baseline	SNT207707: >200-fold vs. MC3R and MC5R; TCMCB07: MC3R IC50 = 0.59 nM (MC4R/MC3R ratio = 0.043, i.e., MC3R-preferring); MCL0020: ~96-fold MC4R/MC3R; PF-07258669: ~739-fold MC4R/MC3R, ~1,826-fold MC4R/MC5R
Quantified Difference	SNT-207858 provides 170/40-fold MC3R/MC5R selectivity vs. TCMCB07 which is MC3R-preferring (ratio <1). SNT-207858 has ~4.3-fold lower MC5R selectivity than PF-07258669 and comparable MC3R selectivity to MCL0020 (170-fold vs. ~96-fold).
Conditions	Binding competition assays using recombinant human MC3R, MC4R, and MC5R expressed in heterologous cell systems. Selectivity ratios calculated as IC50(MC3R or MC5R) / IC50(MC4R).

Why This Matters

MC3R agonism or antagonism confounds appetite and energy expenditure studies; researchers requiring clean MC4R-mediated signaling without MC3R interference should select SNT-207858 over TCMCB07, while those needing maximum MC5R discrimination might consider PF-07258669.

• [1] Weyermann P, Dallmann R, Magyar J, Anklin C, Hufschmid M, Dubach-Powell J, et al. Orally available selective melanocortin-4 receptor antagonists stimulate food intake and reduce cancer-induced cachexia in mice. PLoS One. 2009;4(3):e4774. Results: 'SNT207858 is a 22 nM MC-4 antagonist with a 170-fold selectivity vs. MC-3 and a 40-fold selectivity versus MC-5.' View Source

In Vivo Anti-Cachectic Efficacy: SNT-207858 Free Base Prevents Tumor-Induced Weight Loss and Preserves Lean Body Mass in C26 Murine Cachexia Model

In mice subcutaneously implanted with C26 colon adenocarcinoma cells, repeated once-daily oral administration of SNT-207858 (30 mg/kg, starting the day after tumor implantation, for 15 days) almost completely prevented tumor-induced body weight loss and diminished the loss of both lean body mass and fat mass [1]. Kaplan-Meier analysis of cachexia onset showed a statistically significant delay in the SNT-207858 + Tumor group versus Vehicle + Tumor controls (p<0.01) [1]. The anti-cachectic effect was not attributable to anti-tumor activity, as tumor growth and final tumor weights did not differ between treated and control groups [1]. In a head-to-head comparison, the anti-cachectic efficacy of SNT-207858 was comparable to that of SNT207707 at the same dose and schedule, with both compounds producing near-complete prevention of weight loss; however, SNT207707 required a higher brain exposure (brain Cmax = 580 nM vs. 110 nM) to achieve this comparable efficacy, suggesting differences in target engagement dynamics [1]. Acute food intake studies in healthy mice showed that oral SNT-207858 dose-dependently increased food intake (ANOVA p<0.05), with significant increases at 60 and 120 mg/kg (p<0.01), and at 60 mg/kg, food intake was approximately 3-fold that of vehicle-treated controls over a 4-hour observation period [1].

Evidence Dimension	In vivo anti-cachectic efficacy in C26 murine colon carcinoma model
Target Compound Data	SNT-207858 30 mg/kg/day p.o.: near-complete prevention of tumor-induced weight loss, diminished lean body mass and fat mass loss, significant delay in cachexia onset (p<0.01 vs. vehicle + tumor). Acute food intake: 3-fold increase over vehicle at 60 mg/kg p.o.
Comparator Or Baseline	SNT207707 30 mg/kg/day p.o.: comparable near-complete prevention of weight loss, lean and fat mass preservation, significant delay in cachexia onset (p<0.05 vs. vehicle + tumor). Vehicle + Tumor: progressive weight loss, lean mass loss, fat mass loss.
Quantified Difference	SNT-207858 and SNT207707 produced comparable anti-cachectic efficacy at the same oral dose (30 mg/kg/day), despite 5.3-fold lower brain exposure for SNT-207858. Both compounds increased food intake ~3-fold at 60 mg/kg p.o.
Conditions	Syngeneic C26 colon adenocarcinoma cells subcutaneously implanted in mice. Oral gavage once daily starting day after tumor implantation for 15 days. Body weight, lean mass, and fat mass measured. n=9 per group.

Why This Matters

For cachexia researchers, the demonstrated in vivo efficacy of SNT-207858 at an oral dose with defined brain exposure provides a validated benchmark for experimental design; the comparable efficacy to SNT207707 despite lower brain concentrations implies differential pharmacokinetic-pharmacodynamic relationships that may favor SNT-207858 for studies requiring lower brain drug burden.

• [1] Weyermann P, Dallmann R, Magyar J, Anklin C, Hufschmid M, Dubach-Powell J, et al. Orally available selective melanocortin-4 receptor antagonists stimulate food intake and reduce cancer-induced cachexia in mice. PLoS One. 2009;4(3):e4774. Results, Figures 1-4, and Discussion. View Source

Chemical Class and Form Distinction: SNT-207858 Free Base vs. Dihydrochloride Salt and vs. Peptide/Peptidomimetic MC4R Antagonists

SNT-207858 free base (CAS 1104662-66-9, MW 616.62, formula C32H43Cl2N5O3) is the neutral, non-salt form of the compound, differing from the dihydrochloride salt (CAS 1104080-42-3, MW 689.54, formula C32H45Cl4N5O3) . The free base is the preferred starting material for formulations requiring controlled salt stoichiometry, for studies where counterion effects must be excluded, and for in vitro assays where the dihydrochloride salt's additional Cl⁻ ions may interfere with ion-sensitive readouts . Unlike peptide MC4R antagonists such as MCL0020 (tripeptidomimetic, MW ~710 as TFA salt), SHU9119 (cyclic peptide, MW ~1,075), and TCMCB07 (cyclic nonapeptide, MW ~1,100 as TFA salt), SNT-207858 is a fully non-peptidic small molecule with a substituted piperidine-pyridine core scaffold [1]. This non-peptidic nature confers resistance to proteolytic degradation, enabling oral administration without the need for formulation strategies required for peptide therapeutics, and the compound is covered by world patent applications WO2009/010299A1 and WO2008/116665A1 filed by Santhera Pharmaceuticals [1].

Evidence Dimension	Chemical class, molecular form, and drug-likeness
Target Compound Data	SNT-207858 free base: non-peptidic small molecule, MW 616.62, CAS 1104662-66-9, formula C32H43Cl2N5O3. Orally bioavailable, proteolytically stable.
Comparator Or Baseline	Dihydrochloride salt: MW 689.54, CAS 1104080-42-3. MCL0020: peptidomimetic, MW ~710 (TFA salt), not orally bioavailable. TCMCB07: cyclic nonapeptide, MW ~1,100 (TFA salt), orally active but broad-spectrum. SHU9119: cyclic peptide, MW ~1,075, non-selective MC3R/MC4R antagonist with MC1R/MC5R agonism.
Quantified Difference	SNT-207858 free base MW is 10.6% lower than the dihydrochloride salt; it is ~13% smaller than MCL0020 and ~44% smaller than TCMCB07. Oral bioavailability is a binary differentiator versus MCL0020 and SHU9119.
Conditions	Physicochemical characterization; oral bioavailability demonstrated in CD-1 mice; patent protection documented in WO2009/010299A1 and WO2008/116665A1.

Why This Matters

For procurement, the free base form ensures experimental flexibility in salt selection and formulation; for assay design, the non-peptidic nature eliminates confounding effects of peptide stability and degradation products that complicate long-term in vivo studies with peptide MC4R antagonists.

• [1] Weyermann P, Dallmann R, Magyar J, Anklin C, Hufschmid M, Dubach-Powell J, et al. PLoS One. 2009;4(3):e4774. Competing Interests: patent applications WO2009/010299A1 and WO2008/116665A1. View Source

Recommended Research Application Scenarios for SNT-207858 Free Base Based on Verified Differential Evidence

Oral In Vivo Cachexia Studies Requiring BBB-Penetrant MC4R Antagonism Without MC3R Confounding

SNT-207858 free base is the recommended tool compound for murine cancer cachexia models (e.g., C26 colon adenocarcinoma, Lewis lung carcinoma) where oral dosing is required and central MC4R blockade is the hypothesized mechanism [1]. Its 170-fold selectivity over MC3R ensures that observed effects on food intake and body composition are mediated predominantly through MC4R, unlike the broad-spectrum peptide TCMCB07 which preferentially antagonizes MC3R (IC50 = 0.59 nM) . The established oral dose of 30 mg/kg/day with documented brain exposure (brain Cmax = 110 nM, exceeding the functional IC50 of 11 nM by 10-fold) provides a validated starting point for experimental design [1]. Researchers should procure the free base form (CAS 1104662-66-9) for formulation flexibility, and note that the free base, rather than the dihydrochloride salt, is the form characterized in the primary literature for in vivo efficacy [1].

MC4R Selectivity Profiling and Receptor Subtype Discrimination Studies

For receptor pharmacology studies aimed at dissecting MC4R-mediated signaling from MC3R and MC5R contributions, SNT-207858 free base provides a well-defined selectivity benchmark (170-fold MC4R/MC3R, 40-fold MC4R/MC5R) [1]. Its selectivity ratios, while narrower than next-generation antagonists such as PF-07258669 (739-fold MC4R/MC3R, 1,826-fold MC4R/MC5R), are established in the peer-reviewed literature with full experimental transparency, making SNT-207858 suitable as a reference compound for validating assay systems or benchmarking novel MC4R ligands . The availability of the structurally distinct analog SNT207707 (>200-fold selectivity) from the same chemical series enables paired comparative studies to assess the impact of different selectivity windows on biological outcomes [1].

Acute Hypothalamic Feeding Circuit Studies Requiring Non-Peptidic, CNS-Penetrant Tool Compounds

SNT-207858 free base is suited for acute food intake studies in rodents where rapid oral absorption and CNS penetration are required to probe hypothalamic MC4R signaling during the light (inactive) phase [1]. A single oral dose of 60 mg/kg produces a robust ~3-fold increase in food intake over 4 hours, with brain concentrations reaching 110 nM at peak — approximately 10-fold above the functional IC50 of 11 nM, confirming target engagement at MC4R-expressing neurons in the paraventricular nucleus [1]. The non-peptidic nature eliminates the need for intracerebroventricular cannulation required for peptide antagonists such as SHU9119 or AgRP, reducing surgical confounds [1]. For dose-response studies, the documented dose-dependent effect (significant at 60 and 120 mg/kg) provides a defined dynamic range [1].

Formulation Development and Salt Selection Studies for Oral MC4R Antagonist Delivery

SNT-207858 free base (CAS 1104662-66-9, MW 616.62) is the recommended starting material for pharmaceutical formulation development studies, as it allows controlled salt formation, co-crystal screening, and amorphous solid dispersion optimization without the pre-existing counterions present in the dihydrochloride salt form (CAS 1104080-42-3, MW 689.54) . The oral pharmacokinetic data in the literature (plasma Cmax = 1,520 nM, AUC = 4,405 nM·h at 60 mg/kg in a 10% hydroxypropyl-β-cyclodextrin vehicle) provide a baseline formulation performance benchmark [1]. The free base is soluble in DMSO at 10 mM for in vitro studies, and its solid form is stable at -20°C for long-term storage . Procurement of the free base is essential for bioavailability enhancement studies aiming to improve upon the modest brain/plasma ratio of 0.10 observed with the standard cyclodextrin formulation [1].

• [1] Weyermann P, Dallmann R, Magyar J, Anklin C, Hufschmid M, Dubach-Powell J, et al. Orally available selective melanocortin-4 receptor antagonists stimulate food intake and reduce cancer-induced cachexia in mice. PLoS One. 2009;4(3):e4774. View Source